13-Hpode
13-Hpode
(±)13-HpODE is a racemic mixture of hydroperoxides derived non-enzymatically from linoleic acid through the action of reactive oxygen species. Lipid hydroperoxides, including 13-HpODE, have limited direct biological actions, such as the activation of lipoxygenases. Normally, (±)13-HpODE is rapidly reduced to (±)13-HODE, a compound which exhibits many biological activities. Importantly, 13-HpODE can also be metabolized to unsaturated aldehydes that can, in turn, covalently bind to DNA, amino acids, and proteins.
Brand Name:
Vulcanchem
CAS No.:
23017-93-8
VCID:
VC21167413
InChI:
InChI=1S/C18H32O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h7,9,12,15,17,21H,2-6,8,10-11,13-14,16H2,1H3,(H,19,20)/b9-7-,15-12+
SMILES:
CCCCCC(C=CC=CCCCCCCCC(=O)O)OO
Molecular Formula:
C18H32O4
Molecular Weight:
312.4 g/mol
13-Hpode
CAS No.: 23017-93-8
Cat. No.: VC21167413
Molecular Formula: C18H32O4
Molecular Weight: 312.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)13-HpODE is a racemic mixture of hydroperoxides derived non-enzymatically from linoleic acid through the action of reactive oxygen species. Lipid hydroperoxides, including 13-HpODE, have limited direct biological actions, such as the activation of lipoxygenases. Normally, (±)13-HpODE is rapidly reduced to (±)13-HODE, a compound which exhibits many biological activities. Importantly, 13-HpODE can also be metabolized to unsaturated aldehydes that can, in turn, covalently bind to DNA, amino acids, and proteins. |
|---|---|
| CAS No. | 23017-93-8 |
| Molecular Formula | C18H32O4 |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | (9Z,11E)-13-hydroperoxyoctadeca-9,11-dienoic acid |
| Standard InChI | InChI=1S/C18H32O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h7,9,12,15,17,21H,2-6,8,10-11,13-14,16H2,1H3,(H,19,20)/b9-7-,15-12+ |
| Standard InChI Key | JDSRHVWSAMTSSN-BSZOFBHHSA-N |
| Isomeric SMILES | CCCCCC(/C=C/C=C\CCCCCCCC(=O)O)OO |
| SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)O)OO |
| Canonical SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)O)OO |
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